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Compound of Interest

Compound Name: Docusate aluminum

Cat. No.: B15177027

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of docusate aluminum. Due to the limited availability of specific experimental data
for docusate aluminum, this guide leverages data from the well-characterized docusate
sodium salt to describe the properties of the active docusate anion. Inferences on the
properties of docusate aluminum are made based on the general characteristics of aluminum
salts.

Chemical Identity and Structure

Docusate aluminum is the aluminum salt of docusate, also known as dioctyl sulfosuccinate.
The docusate anion is the active moiety responsible for the therapeutic effect.

IUPAC Name: aluminum 1,4-bis(2-ethylhexoxy)-1,4-dioxobutane-2-sulfonate

CAS Number: 15968-85-1[1][2]

Chemical Formula: CeoH111Al021Ss3

Molecular Weight: 1293.6 g/mol (Anhydrous)
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The structure of the docusate anion consists of a sulfosuccinic acid core esterified with two 2-
ethylhexyl alcohol molecules. This amphiphilic structure, with a polar sulfonate head and
nonpolar hydrocarbon tails, is central to its surfactant properties.

Physicochemical Properties

The following table summarizes the known and inferred physicochemical properties of
docusate aluminum. Data for docusate sodium is included for comparison and as a reference
for the properties of the docusate anion.
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Property

Docusate Sodium

Docusate Aluminum
(Inferred/General)

Appearance

White to off-white, waxy
solid[2]

Likely a white to off-white
powder or solid. Aluminum
salts of organic acids are
typically solids at room

temperature.

Melting Point

173-179 °C[3]

Expected to be significantly
higher than docusate sodium
and may decompose before
melting. Aluminum salts
generally have higher melting
points than their corresponding
sodium salts due to the
trivalent nature and stronger
ionic bonding of the aluminum

cation.

Solubility

Water: 14 g/L at 25
°C[3]Ethanol:

1:30[3]Chloroform: 1:1[3]Ether:

1:1[3]Petroleum Ether:

Practically unlimited[3]

Water: Expected to be poorly
soluble. Aluminum salts of
long-chain fatty acids and
other organic acids are
generally insoluble or sparingly
soluble in water[4][5].Organic
Solvents: Likely to exhibit
some solubility in nonpolar
organic solvents due to the
long hydrocarbon chains of the

docusate anion[6][7].

pKa

Not applicable (salt of a strong

acid)

Not applicable (salt of a strong
acid). The sulfonate group is
the conjugate base of a strong

sulfonic acid.

Mechanism of Action: Surfactant Properties
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The primary mechanism of action of the docusate anion is its activity as an anionic surfactant.
In a pharmaceutical context, particularly as a laxative, it works by lowering the surface tension
at the oil-water interface in the intestines. This allows water and lipids to penetrate and soften
the stool, making it easier to pass.

Below is a diagram illustrating the general mechanism of action of the docusate anion as a
stool softener.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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